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Abstract

This document provides a comprehensive technical guide for researchers, scientists, and
material development professionals on the potential applications of 1,3-Dimethyl-5-
nitroadamantane in material science. While direct, extensive research on this specific
molecule is emerging, its unique structural and chemical attributes—derived from the rigid
adamantane cage and the energetic nitro group—position it as a promising candidate for the
development of next-generation materials. These application notes synthesize the known
properties of adamantane derivatives and nitrated compounds to propose and detail protocols
for the investigation of 1,3-Dimethyl-5-nitroadamantane as a high-density energetic material
and as a building block for thermally stable polymers.

Introduction: The Adamantane Cage as a
Foundation for Advanced Materials

Adamantane (CioHase) is a tricyclic alkane and the simplest diamondoid, possessing a unique,
rigid, and strain-free cage-like structure.[1] This architecture imparts exceptional thermal
stability, chemical resistance, and a high-density backbone to its derivatives.[1] The
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incorporation of functional groups onto the adamantane scaffold allows for the precise tuning of
its properties, leading to applications in pharmaceuticals, polymers, and lubricants.[1]

In material science, adamantane derivatives are of significant interest for creating materials
with enhanced performance characteristics. Halogenated adamantanes, for instance, are
utilized as intermediates for polymers and energetic materials.[2] The inherent stability of the
adamantane cage can be leveraged to create robust materials capable of withstanding extreme
conditions.

The subject of this guide, 1,3-Dimethyl-5-nitroadamantane, introduces an energetic nitro
group (-NOz2) and two methyl (-CHs) groups to the adamantane core. The nitro group is a well-
known explosophore, a functional group that imparts energetic properties to a molecule. The
methyl groups can influence the molecule's density, solubility, and sensitivity. This combination
of a stable, dense hydrocarbon cage with an energetic functional group makes 1,3-Dimethyl-5-
nitroadamantane a compelling, albeit under-explored, candidate for advanced material
applications.

Physicochemical Properties of 1,3-Dimethyl-5-
nitroadamantane

A thorough understanding of the fundamental properties of 1,3-Dimethyl-5-nitroadamantane
is critical for its application in material science. The following table summarizes its key
physicochemical data.

Property Value Source
Molecular Formula C12H19NO2 [3B1141[5]
Molecular Weight 209.28 g/mol [31[41[5]
Appearance Colorless oily liquid [3]

CAS Number 6588-68-7 [31[4][5][6]
Purity 295% - 97% (commercially E14106]

available)
Storage Room temperature, dry [3]
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Synthesis of 1,3-Dimethyl-5-nitroadamantane: A
Foundational Protocol

The synthesis of 1,3-Dimethyl-5-nitroadamantane is a crucial first step for its investigation in
material science. A common method involves the direct nitration of 1,3-dimethyladamantane.
The high reactivity of the tertiary carbon-hydrogen bonds at the bridgehead positions of the
adamantane cage makes them susceptible to electrophilic substitution.[7]

Reaction Scheme
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Synthesis & Characterization

1,3-Dimethyl-5-nitroadamantane

Synthesis of 1,3-Dimethyl-5-nitroadamantane

:

Spectroscopic & Thermal Analysis (NMR, IR, DSC, TGA)

Formulation Development

Blending with Binders (e.g., HTPB)

:

Curing of Composite

Performanc¢ Evaluation

Density Measurement

:

Impact & Friction Sensitivity Testing

:

Detonation Velocity & Pressure Calculation (Theoretical)
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1,3-Dimethyl-5-nitroadamantane Reduction

]

............. >
@ Agent (e.g., Ha/Pd-C)

Click to download full resolution via product page

1,3-Dimethyl-5-aminoadamantane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b196016/docs?utm_src=pdf-body-img#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Adamantane
https://www.energetic-materials.org.cn/hnclen/article/abstract/2016141
https://www.myskinrecipes.com/shop/en/adamantane-derivatives/62450--13-dimethyl-5-nitroadamantane.html
https://www.chemscene.com/product/6588-68-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-5-nitroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-5-nitroadamantane
https://cymitquimica.com/cas/6588-68-7/
https://www.benchchem.com/product/b13851183
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b196016?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

